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Compound of Interest

Compound Name: Azide-PEG3-Tos

Cat. No.: B605795 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for Azide-
PEG3-Tos (2-(2-(2-azidoethoxy)ethoxy)ethyl 4-methylbenzenesulfonate), a heterobifunctional

linker molecule increasingly utilized in bioconjugation, click chemistry, and the development of

antibody-drug conjugates (ADCs) and PROTACs.[1][2] Due to the presence of an azide group,

this compound requires careful handling to mitigate risks associated with potential toxicity and

explosive decomposition, characteristic of many organic azides.[3][4]

Compound Profile and Physicochemical Data
Azide-PEG3-Tos is a polyethylene glycol (PEG) derivative featuring a terminal azide group and

a tosyl group.[5] The azide functional group is highly reactive with alkynes, BCN, and DBCO via

click chemistry, forming a stable triazole linkage. The tosyl group serves as an excellent leaving

group for nucleophilic substitution reactions. The hydrophilic PEG spacer enhances solubility in

aqueous media.

Table 1: Physicochemical Properties of Azide-PEG3-Tos
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Property Value Source

CAS Number 178685-33-1

Molecular Formula C13H19N3O5S

Molecular Weight 329.37 g/mol

Appearance Solid powder or liquid

Solubility Soluble in DMSO, DCM, DMF

Purity >98% (typical)

Hazard Identification and Safety Precautions
The primary hazards associated with Azide-PEG3-Tos stem from its azide functional group.

Organic azides are energetic compounds that can be sensitive to heat, light, friction, and

shock, potentially leading to explosive decomposition. While larger organic azides are generally

less volatile and shock-sensitive than smaller ones, caution must always be exercised.

Key Hazards:

Explosive Potential: Organic azides can decompose violently when subjected to heat,

friction, or shock.

Toxicity: While specific toxicological data for Azide-PEG3-Tos is limited, azide compounds,

in general, can be toxic if inhaled, ingested, or absorbed through the skin. Accidental mixing

with acids can generate highly toxic and explosive hydrazoic acid.

Reactivity: Azides can form shock-sensitive heavy metal azides upon contact with certain

metals. They are also incompatible with strong oxidizing agents and acids.

Core Safety Principles:

Work in a designated area: All manipulations should be performed in a certified chemical

fume hood.
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Use minimal quantities: Employ the smallest amount of the azide necessary for the

experiment.

Avoid heat, friction, and shock: Do not use metal spatulas for handling; plastic or ceramic

spatulas are recommended. Avoid using ground glass joints where possible, as friction can

trigger an explosion.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory.

Engineering Controls: The use of a blast shield is highly recommended, especially when

working with larger quantities or for the first time.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure and ensure personal safety.

Table 2: Recommended Personal Protective Equipment for Handling Azide-PEG3-Tos
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Protection Type Specification Rationale

Hand Protection

Double-gloved nitrile exam

gloves. For high-toxicity

scenarios, consider Silver

shield gloves worn under nitrile

gloves.

Azides can be absorbed

through the skin. Double-

gloving provides an additional

barrier against contamination.

Eye Protection

Chemical safety glasses or

splash goggles are the

minimum requirement. A face

shield should be worn in

addition to goggles when there

is a risk of splashes or if a

blast shield is not in use.

Protects against splashes and

potential explosions.

Body Protection

A fully buttoned lab coat is

mandatory. For procedures

with a higher risk of

contamination, consider a

disposable gown.

Prevents skin contact with the

compound.

Respiratory Protection

A NIOSH-approved respirator

with an appropriate particulate

filter should be used when

handling the compound as a

powder or when aerosolization

is possible.

Prevents inhalation, a primary

route of exposure.

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the stability of Azide-PEG3-Tos and

preventing accidents.

Handling:

Weighing: If the compound is a solid, weigh it in a ventilated balance enclosure to prevent

inhalation of dust particles. Use plastic or ceramic spatulas.
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Solution Preparation: When preparing solutions, add the solvent to the solid slowly to

minimize aerosol generation.

Reaction Setup: Use equipment free of heavy metal contamination. Avoid ground glass joints

if possible. Conduct all reactions behind a blast shield.

Storage:

Temperature: Store in a dry, dark environment. Short-term storage at 0 - 4°C (days to weeks)

and long-term storage at -20°C (months to years) is recommended. Some suppliers suggest

storage at -20°C for up to 3 years in pure form.

Incompatibilities: Store away from acids, strong oxidizing agents, and heavy metals and their

salts.

Container: Keep in a tightly sealed, clearly labeled container.

Emergency Procedures
Spill Response:

Small Spills (in a fume hood): Alert others in the immediate area. Wearing appropriate PPE,

absorb the spill with a chemical absorbent material. Collect the contaminated material into a

designated hazardous waste container. Clean the spill area with a suitable decontaminating

solution, followed by soap and water.

Large Spills: Evacuate the area immediately and contact your institution's Environmental

Health and Safety (EHS) office.

Personnel Exposure:

Skin Contact: Remove all contaminated clothing and rinse the affected area with copious

amounts of water for at least 15 minutes. Seek medical attention.

Eye Contact: Immediately flush eyes with tepid water at an eyewash station for at least 15

minutes. Seek immediate medical attention.

Inhalation: Move to fresh air immediately and seek emergency medical help.
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Ingestion: Do not induce vomiting. Seek immediate medical attention.

Waste Disposal
Under no circumstances should azide-containing solutions be poured down the drain. Reaction

with lead or copper in plumbing can form highly explosive metal azides. All waste containing

Azide-PEG3-Tos must be collected in a designated, sealed, and clearly labeled hazardous

waste container. Contact your institution's EHS office for proper disposal procedures.

Experimental Protocols: General Guidelines for Safe
Handling During Experimentation
The following is a generalized protocol for handling Azide-PEG3-Tos in a laboratory setting.

This should be adapted to specific experimental needs and institutional safety protocols.

1. Risk Assessment and Preparation: a. Conduct a thorough risk assessment for the planned

experiment. b. Ensure a certified chemical fume hood, safety shower, and eyewash station are

readily accessible. c. Prepare a designated and clearly labeled waste container for azide-

containing materials. d. Set up a blast shield in the fume hood.

2. Weighing and Reconstitution (if solid): a. Don appropriate PPE as outlined in Table 2. b. Line

the work surface of a ventilated balance enclosure with absorbent, disposable bench paper. c.

Using a plastic or ceramic spatula, carefully weigh the desired amount of Azide-PEG3-Tos into

a tared container. d. To reconstitute, slowly add the desired solvent to the solid to minimize

aerosol generation.

3. Reaction Setup and Execution: a. Perform all manipulations within the chemical fume hood

and behind a blast shield. b. Use glassware that is free from heavy metal contamination. c. If

heating is required, use a controlled heating mantle and monitor the temperature closely. Avoid

excessive heat. d. For reactions involving other potentially hazardous reagents, ensure

compatibility and follow all relevant safety protocols.

4. Work-up and Purification: a. Quench any unreacted azide if a safe and validated procedure

is available. b. Conduct all extraction and purification steps within the fume hood. c. Be mindful

of concentrating azide-containing solutions, as this can increase the risk of explosion. Avoid
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concentrating to dryness unless absolutely necessary and with appropriate safety measures in

place.

5. Decontamination and Cleanup: a. Decontaminate all glassware and equipment that came

into contact with Azide-PEG3-Tos. b. Wipe down the work area in the fume hood with an

appropriate cleaning agent. c. Dispose of all contaminated materials, including gloves, bench

paper, and pipette tips, in the designated azide waste container.
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Figure 1: Safe Handling Workflow for Azide-PEG3-Tos
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Caption: Logical workflow for handling azides from hazard assessment to disposal.
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Figure 2: Potential Decomposition Pathway of Organic Azides
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Caption: Simplified decomposition pathway of organic azides upon energy input.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Azide-PEG3-Tos: A Comprehensive Technical Guide to
Safe Handling and Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605795#azide-peg3-tos-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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